Cas no 5450-30-6 (Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]-)

• Product Name: Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]-
• CAS No: 5450-30-6
• MF: C₉H₇BrN₂O₂S
• MW: 287.133079767227
• CID: 387413
• PubChem ID: 225101
• Update Time: 2025-10-29

Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]-
• (6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
• 2-[(6-bromo-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• (5-Brom-[2]thienyl)-(4-methoxy-phenyl)-keton
• (5-bromo-[2]thienyl)-(4-methoxy-phenyl)-ketone
• (5-bromo-1(3)H-benzoimidazol-2-ylsulfanyl)-acetic acid
• (5-bromothiophen-2-yl)(4-methoxyphenyl)methanone
• < (5-Bromo-2-benzimidazolyl)thio> acetic acid
• 5-Bromo-2-benzimidazothiolacetic acid
• AC1L6TDB
• ACMC-20lzhm
• CTK3F4112
• Methanone, (5-bromo-2-thienyl)(4-methoxyphenyl)-
• NSC170819
• NSC-14184
• 2-[(5-BROMO-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]ACETIC ACID
• CHEMBL1886021
• SMR001547845
• AKOS000301180
• NSC14184
• [(6-bromo-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• MLS002638359
• AKOS001854296
• 2-((6-Bromo-1H-benzo[d]imidazol-2-yl)thio)aceticacid
• AG-670/11416032
• 2-((6-Bromo-1H-benzo[d]imidazol-2-yl)thio)acetic acid
• CS-0331818
• DTXSID50969693
• CCG-144345
• HMS1481H07
• ChemDiv3_002977
• HMS3086H09
• Cambridge id 5679030
• AB00093180-01
• 5450-30-6
• DB-362231
• STK364954
• [(5-BROMO-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]ACETIC ACID
• G69734

• MDL： MFCD01029209
• Inchi： 1S/C9H7BrN2O2S/c10-5-1-2-6-7(3-5)12-9(11-6)15-4-8(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： YZUCCCLXSHUOBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(=N2)SCC(=O)O

Computed Properties

• Exact Mass: 285.94121
• Monoisotopic Mass: 285.941161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.3

Experimental Properties

• Density: 1.89
• Boiling Point: 523.4°Cat760mmHg
• Flash Point: 270.4°C
• Refractive Index: 1.767
• PSA: 65.98
• LogP: 2.50210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]-

Comprehensive Overview of Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]- (CAS No. 5450-30-6)

Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]- (CAS No. 5450-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzimidazole core and thioether linkage, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its molecular structure, which combines a bromo-substituted benzimidazole with an acetic acid derivative, offering versatile reactivity.

The compound’s CAS No. 5450-30-6 is a critical identifier for scientists and manufacturers, ensuring precise communication in academic and industrial settings. Its systematic name, Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]-, reflects its functional groups and structural features, making it a subject of interest for those exploring heterocyclic chemistry and sulfur-containing compounds. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as researchers seek eco-friendly methods to produce such complex molecules.

One of the most frequently asked questions about Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]- revolves around its biological activity. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial or anticancer properties, aligning with the growing demand for novel therapeutic agents. Additionally, its potential role in catalysis and polymer chemistry has sparked curiosity, especially in the context of high-performance materials.

From a synthetic perspective, CAS No. 5450-30-6 is often discussed in forums focusing on organic synthesis optimization. Chemists are exploring efficient routes to its production, including microwave-assisted synthesis and flow chemistry, which are among the hottest topics in modern laboratory practices. The compound’s solubility and stability under various conditions are also key points of investigation, particularly for formulators aiming to integrate it into drug delivery systems.

In the realm of analytical chemistry, Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]- poses interesting challenges for characterization. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to elucidate its structure and purity. These methods are essential for quality control, especially when the compound is used in high-value applications like pharmaceutical intermediates or specialty chemicals.

The environmental impact of CAS No. 5450-30-6 is another area of growing interest. With increasing regulatory scrutiny on chemical safety and biodegradability, researchers are evaluating its ecotoxicological profile. This aligns with broader industry trends toward sustainable chemical design, where compounds must balance efficacy with minimal environmental footprint.

In summary, Aceticacid, 2-[(6-bromo-1H-benzimidazol-2-yl)thio]- (CAS No. 5450-30-6) represents a fascinating intersection of medicinal chemistry, materials science, and synthetic innovation. Its multifaceted applications and the ongoing research into its properties ensure its place as a compound of enduring scientific and industrial relevance.